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Compound of Interest

Compound Name: Fluspirilene

Cat. No.: B1673487 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following protocols for the oral administration of Fluspirilene are proposed

based on available scientific literature for similar compounds and general murine oral gavage

techniques. No established, peer-reviewed protocol for the oral administration of Fluspirilene
in mice has been identified. Researchers should perform dose-response studies to determine

the optimal and safe dosage for their specific mouse model and experimental goals.

Introduction
Fluspirilene is a diphenylbutylpiperidine antipsychotic traditionally used for the treatment of

schizophrenia.[1][2] It is typically administered as a long-acting intramuscular injection.[2]

Recent research has explored its potential as an anti-cancer agent, particularly for

glioblastoma, by targeting the STAT3 signaling pathway.[3] While intramuscular administration

is common, oral administration in mouse models can be advantageous for certain experimental

designs, offering ease of repeated dosing and potentially better mimicking clinical scenarios for

orally available drugs. This document provides detailed application notes and proposed

protocols for the oral administration of Fluspirilene in mouse models.

Mechanism of Action
Fluspirilene primarily acts as an antagonist of the dopamine D2 and serotonin 5-HT2A

receptors.[4] Additionally, it has been shown to inhibit the signal transducer and activator of
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transcription 3 (STAT3) pathway by reducing the phosphorylation of STAT3 at the serine 727

residue, which is crucial for its activation and translocation to the nucleus.
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Caption: Fluspirilene's mechanism of action.

Quantitative Data
The following tables summarize dosages of Fluspirilene and related diphenylbutylpiperidine

antipsychotics used in mouse models.

Table 1: Fluspirilene Administration in Mouse Models
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Administration
Route

Dosage Mouse Model Application Reference

Intramuscular 1 mg/kg Glioblastoma Anti-tumor study

Oral
Effective (dosage

not specified)

Subcutaneous

tumor
Anti-cancer study

Table 2: Oral Administration of Other Diphenylbutylpiperidine Antipsychotics in Mouse Models

Compound Dosage
Administrat
ion Method

Mouse
Model

Application Reference

Penfluridol 10 mg/kg/day Oral gavage
Breast cancer

metastasis

Anti-tumor

study

Penfluridol 10 mg/kg

Oral

administratio

n

Lung cancer

xenograft

Anti-tumor

study

Pimozide

0.62, 5.0,

40.0

mg/kg/day

Drug/diet

mixture
Not specified

Carcinogenici

ty study

Experimental Protocols
Proposed Protocol for Oral Gavage Administration of
Fluspirilene
This protocol is adapted from standard oral gavage procedures in mice and dosage information

from related compounds.

Materials:

Fluspirilene powder

Vehicle (e.g., 0.5% carboxymethylcellulose, corn oil, or a solution of 1% Tween 80 in sterile

water)
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Sterile water or saline

20-22 gauge, 1.5-inch curved gavage needle with a ball tip

1 mL syringes

Scale for weighing mice

Appropriate personal protective equipment (PPE)

Procedure:

Preparation of Fluspirilene Suspension:

Based on the data from similar compounds, a starting dose of 10 mg/kg can be

considered.

Calculate the required amount of Fluspirilene and vehicle based on the average weight of

the mice and the desired dosing volume (typically 5-10 mL/kg).

For a 25g mouse at 10 mg/kg with a dosing volume of 10 mL/kg (0.25 mL):

Required Fluspirilene: 0.025 kg * 10 mg/kg = 0.25 mg

If preparing a stock for 10 mice: 2.5 mg of Fluspirilene in 2.5 mL of vehicle.

Weigh the Fluspirilene powder and suspend it in the chosen vehicle. Ensure the

suspension is homogenous by vortexing or sonicating before each administration.

Animal Handling and Administration:

Weigh the mouse to determine the exact volume of the suspension to be administered.

Gently restrain the mouse by scruffing the neck and back to immobilize the head and

prevent biting.

Position the mouse in an upright, vertical position.
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Carefully insert the gavage needle into the mouth, passing it along the side of the tongue

towards the esophagus.

Allow the mouse to swallow the needle. Do not force it. If resistance is met, withdraw and

re-insert.

Once the needle is in the esophagus, slowly dispense the Fluspirilene suspension.

Gently remove the needle and return the mouse to its cage.

Monitor the mouse for any signs of distress, such as coughing or difficulty breathing, which

could indicate improper administration into the trachea.

Proposed Protocol for Voluntary Oral Administration of
Fluspirilene in Jelly
This method is less stressful for the animals and can be suitable for long-term studies.

Materials:

Fluspirilene powder

Vehicle for dissolving Fluspirilene (e.g., DMSO, ethanol)

Gelatin or a commercial jelly mix

Sweetener (e.g., sucrose or sucralose)

Small weighing dishes or molds

Procedure:

Preparation of Fluspirilene Jelly:

Dissolve the calculated amount of Fluspirilene in a minimal amount of a suitable vehicle.

Prepare the jelly according to the manufacturer's instructions, or by dissolving gelatin and

sweetener in hot water.
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While the jelly mixture is still liquid but has cooled slightly, add the Fluspirilene solution

and mix thoroughly to ensure even distribution.

Pour the mixture into small, pre-weighed molds to create individual doses.

Allow the jelly to set at 4°C.

Acclimation and Administration:

For several days prior to the experiment, provide the mice with non-medicated jelly to

acclimate them to the new food source.

Once acclimated, replace the non-medicated jelly with the Fluspirilene-containing jelly.

Ensure each mouse consumes the entire dose. It may be necessary to isolate the mice

during feeding.

Monitor food intake to ensure the correct dosage is being consumed.

Experimental Workflow
The following diagram outlines a typical experimental workflow for evaluating the efficacy of

orally administered Fluspirilene in a tumor mouse model.
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Caption: Experimental workflow for in vivo efficacy testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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